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Compound of Interest

Compound Name: D-[2-2H]Glyceraldehyde

Cat. No.: B583804 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling D-[2-2H]Glyceraldehyde. The following procedures

are based on best practices for handling similar chemical compounds and are designed to

ensure the safety of laboratory personnel and the integrity of experimental work. Since the

primary chemical reactivity is determined by the glyceraldehyde molecule, the safety

precautions for its non-deuterated counterpart, D-(+)-Glyceraldehyde, are directly applicable.

Deuterium (²H) is a stable, non-radioactive isotope of hydrogen.

Hazard Identification and Risk Assessment
D-(+)-Glyceraldehyde is classified as an irritant. It is crucial to avoid direct contact and

inhalation.

Eye Irritation: May cause serious eye irritation.

Skin Irritation: May cause skin irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

A thorough risk assessment should be conducted before beginning any work involving this

chemical.
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

minimum required PPE for handling D-[2-2H]Glyceraldehyde includes:

Body Protection: A standard laboratory coat should be worn to protect clothing and skin.[2]

For tasks with a higher risk of splashes, chemical-resistant aprons may be necessary.

Hand Protection: Chemical-resistant nitrile gloves are required.[3] If direct contact is

prolonged or if handling larger quantities, using double gloves or heavier-duty gloves is

recommended. Always inspect gloves for tears or holes before use and wash hands

thoroughly after removal.[3]

Eye and Face Protection: ANSI Z87.1 compliant safety glasses with side shields are the

minimum requirement.[3] When there is a risk of splashing, chemical splash goggles or a

full-face shield should be used for enhanced protection.[2][4]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize the risk of inhalation.[1][5] If a fume hood is not

available or if there is a potential for generating dust or aerosols, a NIOSH-approved

respirator may be required.[2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Designate a specific area for handling D-[2-2H]Glyceraldehyde, preferably within a

chemical fume hood.

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[5]

Assemble all necessary equipment and reagents before retrieving the chemical from

storage.

2. Handling the Compound:

Wear all required PPE as detailed above.
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Allow the container to reach room temperature before opening to avoid moisture

condensation.

Open the container slowly and carefully in the designated handling area to avoid creating

dust or aerosols.

Weigh the required amount of the compound carefully. Use a spatula for transfers. Minimize

the generation of dust.

Close the container tightly immediately after use.[1]

3. Storage:

Store D-[2-2H]Glyceraldehyde in its original, tightly sealed container.[1]

Keep the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents.[6]

The recommended storage temperature is typically between 2-8°C.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for the parent compound, D-(+)-

Glyceraldehyde.

Property Value

Chemical Formula C₃H₆O₃

Molecular Weight 90.1 g/mol

Appearance Neat Oil

Flash Point 112 °C (233.6 °F)

Storage Temperature 2-8°C

Incompatible Materials Strong oxidizing agents

(Data sourced from the Safety Data Sheet for D-(+)-Glyceraldehyde)[7]
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Disposal Plan
All waste containing D-[2-2H]Glyceraldehyde must be treated as hazardous waste and

disposed of according to institutional and local regulations.[8]

1. Waste Segregation:

Do not mix D-[2-2H]Glyceraldehyde waste with other waste streams unless specifically

instructed by your institution's environmental health and safety (EHS) office.

Collect all contaminated materials, including gloves, weigh boats, and pipette tips, in a

designated, sealed, and clearly labeled hazardous waste container.

2. Container Management:

Use a chemically resistant container for liquid waste.

Keep the waste container closed at all times, except when adding waste.[8]

Label the container clearly with "Hazardous Waste" and the full chemical name: "D-[2-
2H]Glyceraldehyde".

3. Disposal Procedure:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Do not dispose of D-[2-2H]Glyceraldehyde down the drain or in regular trash.[8]

For empty containers, rinse them three times with a suitable solvent. Collect the rinsate as

hazardous waste.[8] After rinsing, deface the label and dispose of the container as directed

by your EHS office.

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[1]
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Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with large

amounts of running water for at least 15 minutes.[6] Seek medical attention if irritation

occurs.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1]

Handling Workflow Diagram
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Caption: Workflow for the safe handling of D-[2-2H]Glyceraldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
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